Cas no 148561-75-5 (bicyclo1.1.1pentane-1,3-diamine)

• Product Name: bicyclo1.1.1pentane-1,3-diamine
• CAS No: 148561-75-5
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 3779457
• PubChem ID: 55290352
• Update Time: 2025-08-05

bicyclo1.1.1pentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1,3-diamine
• bicyclo1.1.1pentane-1,3-diamine
• PB24440
• Bicyclo[1.1.1]pentane-1,3-diamine-B14378
• AKOS006363432
• EN300-1692764
• 148561-75-5
• CS-0057340

• Inchi： 1S/C5H10N2/c6-4-1-5(7,2-4)3-4/h1-3,6-7H2
• InChI Key： QXAJEURIVBSWIL-UHFFFAOYSA-N
• SMILES： C12(N)CC(N)(C1)C2

Computed Properties

• Exact Mass: 98.084398327g/mol
• Monoisotopic Mass: 98.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 79.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on bicyclo1.1.1pentane-1,3-diamine

Research Briefing on Bicyclo[1.1.1]pentane-1,3-diamine (CAS: 148561-75-5) in Chemical Biology and Pharmaceutical Applications

Bicyclo[1.1.1]pentane-1,3-diamine (CAS: 148561-75-5) has emerged as a structurally unique and pharmacologically promising scaffold in recent chemical biology and drug discovery research. This strained bicyclic system, characterized by its high three-dimensionality and sp3-rich character, offers distinct advantages in modulating physicochemical properties and target engagement compared to traditional flat aromatic systems. The compound's rigidity and compact geometry make it particularly valuable for addressing challenges in drug design, such as improving metabolic stability, solubility, and membrane permeability.

Recent studies have demonstrated the versatility of bicyclo[1.1.1]pentane-1,3-diamine as a bioisostere for para-substituted benzene rings and other aromatic systems. A 2023 publication in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) reported its successful incorporation into kinase inhibitors, where it maintained target affinity while significantly improving pharmacokinetic properties. The 1,3-diamine functionality provides two points of derivatization, allowing for diverse structural modifications that can fine-tune molecular properties and biological activity.

Synthetic methodologies for bicyclo[1.1.1]pentane-1,3-diamine have advanced considerably in the past two years. A breakthrough in the scalable synthesis of this compound was reported in Nature Chemistry (2023, 15, 1283-1291), featuring a novel photochemical [2+2] cycloaddition strategy that improved yields from 15% to 68% compared to previous routes. This advancement has facilitated broader exploration of the scaffold in medicinal chemistry programs, with several pharmaceutical companies now including it in their fragment libraries and lead optimization toolkits.

In drug discovery applications, bicyclo[1.1.1]pentane-1,3-diamine has shown particular promise in CNS-targeted therapeutics. Its ability to reduce polar surface area while maintaining favorable logP values has enabled the development of blood-brain barrier penetrating compounds. A recent patent application (WO2023187654) discloses its use in novel dopamine receptor modulators with improved brain exposure profiles. Additionally, its constrained geometry has proven valuable in peptide mimetics, where it can enforce specific conformations that enhance receptor binding selectivity.

The safety profile and ADME properties of bicyclo[1.1.1]pentane-1,3-diamine derivatives have been systematically investigated in several preclinical studies. A 2024 toxicology assessment published in Chemical Research in Toxicology (DOI: 10.1021/acs.chemrestox.4c00022) found no significant off-target liabilities associated with the core scaffold across a panel of 50 pharmacological targets. Metabolic stability studies demonstrated remarkable resistance to cytochrome P450-mediated oxidation, a property attributed to the scaffold's unique electronic and steric features.

Looking forward, the application of bicyclo[1.1.1]pentane-1,3-diamine is expanding beyond small molecule therapeutics. Recent work has explored its incorporation into PROTACs (proteolysis targeting chimeras) and molecular glues, where its rigid structure helps optimize the spatial relationship between target-binding and E3 ligase-recruiting moieties. Furthermore, its use in covalent inhibitor design is gaining traction, with the 1,3-diamine motif serving as an anchor for targeted reactive groups. As synthetic accessibility continues to improve and structure-activity relationship databases grow, this scaffold is poised to play an increasingly important role in addressing challenging drug targets.